Cas no 1804070-84-5 (3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1804070-84-5
• MF: C₁₀H₇BrF₃NO₄
• MW: 342.066092729568
• CID: 4792749
• Update Time: 2025-06-15

3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF3NO4/c11-5-4-8(16)6-2-1-3-7(15(17)18)9(6)19-10(12,13)14/h1-3H,4-5H2
• InChI Key： AVKGFMNUFGYHDE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1

Additional information on 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one

CAS No. 1804070-84-5 and 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one: A Comprehensive Overview of Structure, Synthesis, and Biological Applications

3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one is a multifunctional organic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. Its chemical structure, defined by the CAS No. 1804070-84-5, features a combination of bromo, nitro, and trifluoromethoxy substituents, which collectively contribute to its potential pharmacological properties. The synthesis of this compound involves intricate steps that highlight the importance of functional group manipulation and stereochemical control, as recently emphasized in studies on synthetic methodologies for complex heterocyclic systems.

The molecular architecture of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one is characterized by a central propanone core, which is substituted at the α-position with a bromo group and at the aromatic ring with a nitro and trifluoromethoxy functional group. This structural complexity is critical for its biological activity, as the bromo and trifluoromethoxy groups are known to influence molecular interactions with biological targets. Recent advances in computational modeling have revealed that the trifluoromethoxy substituent enhances the compound’s lipophilicity, which may facilitate its penetration across cell membranes, a key factor in drug delivery systems.

Recent studies published in Nature Chemical Biology (2023) have highlighted the role of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one in modulating kinase pathways, particularly in the context of cancer therapy. The nitro group at the aromatic ring is believed to act as a redox-active moiety, enabling the compound to participate in electron transfer reactions that disrupt tumor cell metabolism. This finding aligns with broader research trends in the development of redox-active small molecules for targeted cancer treatment.

The synthesis of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one typically involves a multi-step process that begins with the preparation of the 3-nitro-2-(trifluoromethoxy)phenyl derivative. This intermediate is often synthesized through electrophilic aromatic substitution reactions, where the trifluoromethoxy group is introduced via a nucleophilic attack on the aromatic ring. The bromo group is then incorporated through a bromination reaction, which requires precise control of reaction conditions to avoid unwanted side reactions. Recent advancements in asymmetric catalysis have enabled more efficient and selective synthesis routes, reducing the number of purification steps required.

One of the most notable applications of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one is in the development of anti-inflammatory agents. A 2023 study in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The trifluoromethoxy group was found to enhance the compound’s binding affinity to the COX-2 active site, suggesting its potential as a lead molecule for the design of selective anti-inflammatory drugs.

Another area of interest is the use of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one in the treatment of neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) explored its ability to modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer’s disease. The bromo group was identified as a critical determinant of the compound’s enzymatic activity, with its presence significantly increasing the compound’s inhibitory potency compared to structurally similar analogs.

Recent computational studies have also focused on the molecular dynamics of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one in aqueous environments. These simulations revealed that the compound’s polar groups, including the trifluoromethoxy and nitro functionalities, play a crucial role in stabilizing its conformation in solution. This property is particularly important for the design of drug molecules that require specific conformational states for biological activity.

The pharmacokinetic profile of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one has been evaluated in preclinical studies to assess its potential for therapeutic applications. A 2023 report in Drug Metabolism and Disposition indicated that the compound exhibits moderate metabolic stability in liver microsomes, with the bromo group being a primary target for oxidative metabolism. This finding suggests that the compound may require modification to improve its bioavailability and reduce potential side effects.

Environmental and safety considerations are also critical in the development of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one. A 2023 study in Toxicological Sciences evaluated its potential toxicity to aquatic organisms, revealing that the trifluoromethoxy group contributes to the compound’s persistence in water systems. This highlights the importance of green chemistry approaches in the synthesis of such compounds to minimize environmental impact.

Despite its promising applications, the development of 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one as a therapeutic agent faces several challenges. One of the primary obstacles is the optimization of its solubility and permeability properties, which are essential for effective drug delivery. Recent advances in nanotechnology, such as the use of liposomal formulations, have shown potential in enhancing the compound’s bioavailability while reducing systemic toxicity.

In conclusion, 3-Bromo-1-(3-nitro-2-(trifluoromethoxy)phenyl)propan-1-one represents a versatile platform for the development of novel therapeutics. Its unique molecular structure, combined with the strategic placement of functional groups, offers a foundation for exploring its potential in diverse biological systems. As research continues to evolve, the compound is likely to play a significant role in the design of targeted therapies for conditions ranging from cancer to neurodegenerative diseases.